Cas no 926206-36-2 (3-fluoro-4-methyl-5-sulfamoylbenzoic acid)

• Product Name: 3-fluoro-4-methyl-5-sulfamoylbenzoic acid
• CAS No: 926206-36-2
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• MDL: MFCD09045461
• CID: 5249127
• PubChem ID: 16773128
• Update Time: 2025-10-28

3-fluoro-4-methyl-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminosulfonyl)-5-fluoro-4-methyl-
• 3-fluoro-4-methyl-5-sulfamoylbenzoic acid

• MDL： MFCD09045461
• Inchi： 1S/C8H8FNO4S/c1-4-6(9)2-5(8(11)12)3-7(4)15(10,13)14/h2-3H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： ZEEVLTAGPQFXJU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(C)C(S(N)(=O)=O)=C1

Additional information on 3-fluoro-4-methyl-5-sulfamoylbenzoic acid

3-Fluoro-4-Methyl-5-Sulfamoylbenzoic Acid (CAS No. 926206-36-2): An Overview of Its Properties, Applications, and Recent Research

3-Fluoro-4-methyl-5-sulfamoylbenzoic acid (CAS No. 926206-36-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its fluorine, methyl, and sulfamoyl functional groups, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 3-fluoro-4-methyl-5-sulfamoylbenzoic acid is C₉H₉FO₃S, and its molecular weight is 218.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and methanol. Its physical properties, including melting point and solubility, are crucial for its use in various chemical reactions and formulations.

In recent years, 3-fluoro-4-methyl-5-sulfamoylbenzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-fluoro-4-methyl-5-sulfamoylbenzoic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that the compound can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that 3-fluoro-4-methyl-5-sulfamoylbenzoic acid could be developed into a novel antiviral therapy.

In the realm of cancer research, 3-fluoro-4-methyl-5-sulfamoylbenzoic acid has shown promise as a potential anticancer agent. Preclinical studies have indicated that the compound can induce apoptosis in cancer cells by activating specific signaling pathways involved in cell death. Additionally, it has been found to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. These properties make it a valuable candidate for further investigation in cancer therapy.

The synthetic route to 3-fluoro-4-methyl-5-sulfamoylbenzoic acid involves several steps, including the introduction of the fluorine atom, methyl group, and sulfamoyl group onto the benzene ring. One common approach is to start with 4-methylbenzoic acid and sequentially introduce the fluorine and sulfamoyl groups through electrophilic aromatic substitution reactions. The choice of reagents and reaction conditions is critical for achieving high yields and purity of the final product.

Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the production of 3-fluoro-4-methyl-5-sulfamoylbenzoic acid. For example, catalytic methods using metal complexes have been developed to improve reaction selectivity and reduce waste generation. These improvements not only enhance the economic viability of large-scale production but also align with sustainable chemistry practices.

In addition to its therapeutic applications, 3-fluoro-4-methyl-5-sulfamoylbenzoic acid has found use in various other areas of chemistry. It serves as an important building block in the synthesis of more complex molecules, particularly those with biological activity. The presence of multiple functional groups on the molecule provides numerous opportunities for chemical modification and functionalization, making it a valuable intermediate in organic synthesis.

The safety profile of 3-fluoro-4-methyl-5-sulfamoylbenzoic acid is an important consideration for its use in pharmaceutical applications. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety evaluations are necessary before it can be advanced to clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-fluoro-4-methyl-5-sulfamoylbenzoic acid in various disease settings. Early results from phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and tolerability in human subjects. These findings provide a strong foundation for further clinical development.

In conclusion, 3-fluoro-4-methyl-5-sulfamoylbenzoic acid (CAS No. 926206-36-2) is a multifaceted compound with a wide range of potential applications in medicine and chemistry. Its unique combination of functional groups endows it with valuable biological activities, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in healthcare.